3-(allyloxy)-N-(2,4-dimethoxyphenyl)benzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-prop-2-enoxybenzamide
• InChI: InChI=1S/C18H19NO4/c1-4-10-23-15-7-5-6-13(11-15)18(20)19-16-9-8-14(21-2)12-17(16)22-3/h4-9,11-12H,1,10H2,2-3H3,(H,19,20)
• InChI Key: BONAPWXXADMNCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC=C)OC
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

3-(allyloxy)-N-(2,4-dimethoxyphenyl)benzamide, also known as ADB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound belongs to the indazole family of synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in the cannabis plant. ADB-FUBINACA has been used in scientific research to understand the mechanism of action of synthetic cannabinoids and their effects on the human body.

Mechanism of Action

The mechanism of action of 3-(allyloxy)-N-(2,4-dimethoxyphenyl)benzamide is similar to that of natural cannabinoids found in the cannabis plant. This compound binds to cannabinoid receptors in the brain, which are part of the endocannabinoid system. The endocannabinoid system is responsible for regulating various physiological processes, including appetite, mood, and pain sensation. By binding to these receptors, this compound can alter the activity of the endocannabinoid system and produce psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the human body. These effects include increased heart rate, elevated blood pressure, and changes in body temperature. In addition, this compound can produce psychoactive effects such as euphoria, relaxation, and altered perception of time.

Advantages and Limitations for Lab Experiments

3-(allyloxy)-N-(2,4-dimethoxyphenyl)benzamide has several advantages for use in lab experiments. This compound is potent and produces consistent effects, making it useful for studying the effects of synthetic cannabinoids on the human body. However, there are also limitations to using this compound in lab experiments. This compound is highly addictive and can produce severe side effects, making it difficult to study its long-term effects on the human body.

Future Directions

There are several future directions for research on 3-(allyloxy)-N-(2,4-dimethoxyphenyl)benzamide and synthetic cannabinoids in general. One area of interest is the development of new synthetic cannabinoids that produce fewer side effects and are less addictive than this compound. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, particularly their effects on brain function and mental health. Finally, researchers are interested in developing new treatments for addiction to synthetic cannabinoids, which are becoming increasingly common among young people.

Scientific Research Applications

3-(allyloxy)-N-(2,4-dimethoxyphenyl)benzamide has been used in scientific research to study the effects of synthetic cannabinoids on the human body. This compound has been shown to bind to cannabinoid receptors in the brain, which are responsible for regulating mood, appetite, and pain sensation. By studying the effects of this compound on these receptors, researchers hope to gain a better understanding of how synthetic cannabinoids affect the brain and body.